N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide

• IUPAC Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide
• InChI: InChI=1S/C16H13FN2OS/c1-9-7-10(2)14-13(8-9)18-16(21-14)19-15(20)11-3-5-12(17)6-4-11/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: XWNMXXVCGOLHJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C16H13FN2OS
• Molecular Weight: 300.4 g/mol

Description

N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide, also known as DMFBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Diagnostic Research

In diagnostic research, it could be part of the development of diagnostic assays that detect diseases or medical conditions based on specific biomarkers.

Each application leverages the unique chemical structure of “N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide” to fulfill distinct scientific objectives, demonstrating the compound’s versatility in research. .

Mechanism of Action

Target of Action

Benzothiazole derivatives have been known to exhibit anti-tubercular and anti-inflammatory properties, suggesting potential targets could be enzymes or proteins involved in these biological processes.

Mode of Action

Benzothiazole derivatives have been reported to inhibit the growth of mycobacterium tuberculosis , suggesting that they may interfere with essential biochemical processes of the bacteria

Biochemical Pathways

Given the reported anti-tubercular activity of benzothiazole derivatives , it is plausible that this compound may affect pathways essential for the survival and proliferation of Mycobacterium tuberculosis.

Pharmacokinetics

The compound’s structure suggests it may have good pharmacokinetic properties

Result of Action

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity , suggesting that they may inhibit the growth of Mycobacterium tuberculosis.